4-(3,4-Difluorophenoxy)butan-1-amine hydrochloride
Overview
Description
“4-(3,4-Difluorophenoxy)butan-1-amine hydrochloride” is a chemical compound with the molecular formula C10H14ClF2NO . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the formula C10H14ClF2NO . The molecular weight is 237.67 .Scientific Research Applications
Synthesis and Structural Elucidation
Synthesis Techniques and Crystal Structures
Research on derivatives of butan-1-amine, including synthesis methods and crystal structure analysis, provides foundational knowledge for understanding the chemical and physical properties of related compounds. For example, studies on butyrate and 1,3-dioxane derivatives offer insights into the synthesis processes and structural characterizations through spectroscopic techniques and X-ray diffraction, highlighting the compound's potential as a precursor for further chemical modifications (Jebas et al., 2013).
Chiral Synthesis and Asymmetric Processes
The development of stereoselective processes for related compounds, such as (1R,4S)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride, demonstrates the application of chiral synthesis techniques. This research highlights the importance of enantioselective synthesis in producing compounds with specific stereochemical configurations for potential use in various scientific and pharmacological studies (Han et al., 2007).
Biological Activity and Applications
Cellular Bioassay and Cytotoxicity Studies
The combination of solution-phase derived libraries with in-situ cellular bioassays facilitates the screening of chemical libraries for biological activity. Research in this area has led to the identification of compounds with increased cytotoxicity against certain cancer cell lines, suggesting potential therapeutic applications for similar compounds in cancer treatment (Chiang et al., 2009).
Material Science and Optical Applications
Electrochromic Devices and Copolymers
The synthesis of copolymers from related compounds has been explored for their use in fabricating multicolored electrochromic devices. This research underscores the potential of such compounds in the development of advanced materials with applications in smart windows, displays, and other electrochromic technologies (Yagmur et al., 2013).
Properties
IUPAC Name |
4-(3,4-difluorophenoxy)butan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13F2NO.ClH/c11-9-4-3-8(7-10(9)12)14-6-2-1-5-13;/h3-4,7H,1-2,5-6,13H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DYGMHUIBMYFQED-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1OCCCCN)F)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClF2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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